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Chemical and Olfactory Profile of Isolongifolanone

Isolongifolanone is a sesquiterpene ketone derived from turpentine, a pine-based source. It is valued for its

stable woody and ambery notes and is considered a sustainable, bio-based alternative to purely petroleum-

derived synthetics [1] [2].

The table below summarizes its core characteristics:

Property Isolongifolanone General Synthetic Compounds (Context)

Chemical Identity C15H24O [1] Varies widely (e.g., esters, aldehydes,

lactones) [3]

Origin Turpentine (Renewable pine

resin) [1] [2]

Predominantly petroleum-based [3] [2]

Primary Odor
Profile

Fresh, dry, diffusive woody with

rich amber quality [4] [5]

Diverse (floral, fruity, musky, etc.) [3]

Tenacity Several days on a scent blotter

[5]

Highly variable
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Property Isolongifolanone General Synthetic Compounds (Context)

Renewable
Carbon

>50% [5] Typically low [2]

Biodegradability Non-biodegradable [5] Varies, but many are persistent environmental
contaminants [3]

Ecotoxicity Classified as toxic to aquatic life
[5]

Varies; some (e.g., certain synthetic musks,
phthalates) are noted for ecological and health

risks [3]

Application Performance and Stability Data

Performance data for Isolongifolanone indicates how it maintains its odor profile across various challenging

formulations. The following table collates experimental stability ratings from a major manufacturer, where a

higher number of stars indicates better performance [5].

Application Medium pH Stability Performance (★ = poor, ★★★★★ = good)

Acid Cleaner 2 ★★★

Fabric Conditioner 3 ★★★★★

Shampoo 6 ★★★★★

Liquid Detergent 9 ★★★★★

Soap 10 ★★★★★

Powder Detergent 10.5 ★

Experimental Protocols for Performance Assessment
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For researchers aiming to validate or compare fragrance performance, here are detailed methodologies for

key tests cited in the available data.

Stability Testing in End-Product Formulations

Objective: To evaluate the odor integrity and intensity of a fragrance material after
incorporation into a finished product.

Method: The fragrance compound is incorporated into various base formulations at a specified
use level. These bases are designed to have different pH levels. The samples are stored under

controlled conditions and assessed by a panel of trained perfumers or evaluators at set
intervals. The evaluation typically involves smelling the product to check for any deviation from

the original odor profile, loss of intensity, or discoloration [5].

Psychophysical Evaluation of Odor Perception

Objective: To quantitatively measure the subjective perception of an odorant's character,

intensity, and pleasantness.
Method: Human subjects are exposed to odorants, often at different dilutions. Using computer-

based tools, subjects then rate the odor against a set of predefined semantic descriptors on a
scale. To obtain objective physiological data, techniques like Electroencephalography (EEG)
and Galvanic Skin Response (GSR) can be employed simultaneously. EEG measures
changes in brain wave patterns, while GSR measures emotional arousal through skin

conductance [6] [7].

Quantitative Structure-Odor Relationship (QSOR) Modeling

Objective: To predict the odor character of a molecule based on its physicochemical

properties.
Method: This computational approach involves several steps [8]:

Data Collection: A dataset of odorant molecules is compiled, including their known
perceptual ratings and molecular descriptors.

Feature Calculation: Hundreds of molecular parameters are computed for each
molecule.

Model Training: Machine learning algorithms are trained on this data to find relationships
between the molecular features and the odor perception.

Validation: The model's predictive accuracy is tested on a set of molecules it was not
trained on.

The Olfactory Signaling Pathway
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The biological mechanism of smell perception is fundamental to understanding fragrance performance. The

following diagram illustrates the pathway from chemical stimulus to neural signal.

Odorant Molecule
(Isolongifolanone, etc.)

1. Binding to Olfactory Receptor
(OR)

2. G-protein (Gαₒₗf) Activation

3. cAMP Production
(Adenylyl Cyclase)

4. Ion Channel Opening
(CNG Channel)

5. Neuron Depolarization

6. Signal to Olfactory Bulb
and Brain

Click to download full resolution via product page

This pathway is universal for all odorants. The unique perception of a scent arises because a single odorant

can activate multiple ORs, and a single OR can be activated by multiple odorants [7] [9]. Genetic
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variations in these receptors, including segregating pseudogenes and copy number variations, are a primary

source of individual differences in odor perception [9].

Performance Summary and Research Considerations

Isolongifolanone presents a profile of a stable, versatile, and sustainable fragrance ingredient with a distinct

woody-amber character.

For Performance and Stability: It demonstrates high stability across a wide pH range, making it a

robust choice for many personal care and household product formulations [5].
For Sustainability: Its derivation from turpentine offers a renewable and biodegradable alternative to

petroleum-based synthetics, aligning with green chemistry principles [2] [5].
For Olfactory Impact: It is characterized as a diffusive and impactful material with good tenacity,

suitable for use in mid to base notes [4] [5].

A primary research challenge is the lack of direct, head-to-head experimental data comparing

Isolongifolanone to other specific synthetic woody compounds in controlled studies. Future research could

focus on generating this comparative data, particularly using advanced psychophysical and biometric

methods to quantify its subjective impact and further investigate its potential effects on biological systems

beyond the olfactory receptors.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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